1-(4-Tert-butylphenyl)-3-phenyl-2-propen-1-one

• Molecular Formula: C19H20O
• Molecular Weight: 264.4 g/mol
• IUPAC Name: (E)-1-(4-tert-butylphenyl)-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C19H20O/c1-19(2,3)17-12-10-16(11-13-17)18(20)14-9-15-7-5-4-6-8-15/h4-14H,1-3H3/b14-9+
• InChI Key: GTDUCEPPMPBWKM-NTEUORMPSA-N
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)/C=C/C2=CC=CC=C2
• SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)C=CC2=CC=CC=C2

Description

1-(4-Tert-butylphenyl)-3-phenyl-2-propen-1-one, commonly known as Dibenzalacetone, is a yellow crystalline solid that belongs to the class of chalcones. It is widely used in various scientific research applications due to its unique properties.

Mechanism of Action

The mechanism of action of Dibenzalacetone is not fully understood. However, it is believed to act as an antioxidant and a free radical scavenger. It also has the ability to inhibit the activity of enzymes involved in the production of reactive oxygen species.
Biochemical and Physiological Effects:
Dibenzalacetone has been shown to have various biochemical and physiological effects. It has been reported to have anti-inflammatory, analgesic, and antipyretic properties. It has also been shown to have neuroprotective effects and to improve cognitive function. Moreover, it has been reported to have anti-cancer properties and to inhibit the growth of tumor cells.

Advantages and Limitations for Lab Experiments

Dibenzalacetone has several advantages for lab experiments. It is readily available and easy to synthesize. It is also stable and has a long shelf life. However, it has some limitations as well. It is insoluble in water and requires organic solvents for its use in experiments. Moreover, it has low bioavailability and poor absorption in the body.

Future Directions

There are several future directions for the study of Dibenzalacetone. It can be further studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It can also be studied for its potential use as a photosensitizer in photodynamic therapy. Moreover, it can be further studied for its antioxidant and anti-inflammatory properties.
Conclusion:
In conclusion, Dibenzalacetone is a unique compound that has various scientific research applications. It has been extensively studied for its biochemical and physiological effects and has shown promising results in the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to explore its potential use in various fields.

Synthesis Methods

Dibenzalacetone can be synthesized by the aldol condensation reaction between benzaldehyde and acetone in the presence of a base catalyst. The reaction is carried out at room temperature and the product is obtained in high yield after purification.

Scientific Research Applications

Dibenzalacetone has been extensively studied for its various scientific research applications. It has been used as a fluorescent probe for the detection of metal ions in aqueous solutions. It has also been used as a photosensitizer in photodynamic therapy for cancer treatment. Moreover, it has been used as a precursor for the synthesis of various pharmaceuticals and bioactive compounds.